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Compound of Interest

Compound Name: 1-Naphthylamine

Cat. No.: B1663977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 1-
Naphthylamine, a chemical intermediate with significant toxicological considerations. The

following sections detail its properties, hazards, safe handling protocols, and emergency

procedures to ensure the well-being of laboratory personnel.

Chemical and Physical Properties
1-Naphthylamine is a crystalline solid that ranges from white to yellowish, turning a purplish-

red upon exposure to air and light.[1][2] It possesses a distinct, unpleasant ammonia-like odor.

[1][2]
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Property Value Reference

Chemical Formula C₁₀H₉N [3]

Molar Mass 143.19 g/mol [3]

Appearance
Colorless to yellowish crystals,

turns reddish-purple in air
[2][3]

Odor Disagreeable, ammonia-like [1][2]

Melting Point 47-50 °C [1][4][5]

Boiling Point 301 °C [1][4][5]

Density 1.114 g/cm³ at 20 °C [1][6]

Vapor Pressure 0.003 hPa at 20 °C [1][6]

Flash Point 157 °C (315 °F) [2]

Autoignition Temperature 460 °C [1]

Water Solubility 1.7 g/L [1][4]

log P (n-octanol/water) 2.25 [6]

Hazard Identification and Toxicology
1-Naphthylamine is classified as a hazardous substance, with acute and chronic health risks.

It is harmful if swallowed and can be fatal if it comes into contact with the skin.[7] The

compound is a suspected human carcinogen and is known to cause bladder cancer.[3][8]

Acute Toxicity
Route of Exposure Species LD50 Value Reference

Oral Rabbit 680 mg/kg [1]

Intraperitoneal Mouse 96 mg/kg [1]

Short-term exposure can lead to irritation of the skin and eyes.[9] High levels of exposure can

interfere with the blood's ability to carry oxygen, leading to a condition called
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methemoglobinemia, characterized by headache, fatigue, dizziness, and a bluish discoloration

of the skin and lips.[9] Severe cases can result in breathing difficulties, collapse, and even

death.[9]

Chronic Toxicity and Carcinogenicity
Long-term exposure to 1-Naphthylamine poses a significant cancer risk, particularly for

bladder cancer.[3][8] While historical studies on its carcinogenicity were often confounded by

the presence of the more potent bladder carcinogen 2-Naphthylamine as an impurity, 1-
Naphthylamine itself is considered a potential occupational carcinogen.[8][10] It is listed as

one of the 13 carcinogens covered by the OSHA General Industry Standards.[3]

The mechanism of its carcinogenicity is believed to involve metabolic activation to reactive

intermediates that can bind to DNA, forming adducts and leading to mutations.[8]

Signaling Pathway of Carcinogenicity
The carcinogenic activity of 1-Naphthylamine is linked to its metabolic activation, primarily in

the liver, to electrophilic intermediates that can damage DNA. The key initial step is N-

hydroxylation, forming N-hydroxy-1-naphthylamine. This metabolite can then be further

conjugated or undergo rearrangement to form reactive species that bind to DNA, leading to

mutations and potentially initiating the process of carcinogenesis, particularly in the urinary

bladder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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